The synthesis of core–shell nanowires with intense dielectric and magnetic resonance properties at microwave frequency†
Journal of Materials Chemistry C Pub Date: 2019-02-18 DOI: 10.1039/C8TC05616A
Abstract
A material with a highly intense narrowband microwave resonance (NMR) has significant potential in a broad range of applications, especially in microwave electronics, elementary particle accelerators, and antenna systems. However, the design of NMR materials with intensely intrinsic narrowband resonances is still a great challenge. In this paper, we report a strategy to design NMR materials by the rational construction of one-dimensional core–shell nanowires, utilizing a solution growth process for zeolitic imidazolate frameworks (ZIFs) shell on Ag nanowires and a temperature-controlled pyrolysis process. The pyrolyzed core–shell nanowires show remarkable NMR properties. More importantly, both the NMR intensity and frequency can be tuned by heat-treatment or element doping, expanding the rational design of NMR materials.
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